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Compound of Interest

Compound Name: Atriopeptin II (rat, mouse)

Cat. No.: B1591219 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed protocol for assessing the biological activity of

Atriopeptin II in a cell-based assay. The primary readout for Atriopeptin II activity is the

downstream accumulation of cyclic guanosine monophosphate (cGMP) in cultured vascular

smooth muscle cells.

Introduction

Atriopeptin II, a 23-amino acid peptide, is a member of the atrial natriuretic peptide (ANP)

family.[1] These peptides are crucial regulators of blood pressure, blood volume, and

electrolyte homeostasis.[2] Atriopeptin II exerts its biological effects, including potent

vasodilation, by binding to and activating the natriuretic peptide receptor-A (NPR-A). This

receptor possesses intrinsic guanylate cyclase activity, which, upon activation, catalyzes the

conversion of guanosine triphosphate (GTP) to cGMP. The subsequent increase in intracellular

cGMP concentration activates cGMP-dependent protein kinase (PKG), leading to the

phosphorylation of downstream targets that ultimately result in smooth muscle relaxation.[3][4]

This document provides a detailed methodology for quantifying the dose-dependent stimulation

of cGMP production by Atriopeptin II in cultured rat aortic smooth muscle cells.
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Table 1: Quantitative Data for Atriopeptin II Activity

Parameter Cell Type Value Reference

EC50 for cGMP

production

Rat thoracic aorta

smooth muscle cells
81 nM [1]

Threshold

concentration for

cGMP increase

Rat thoracic aorta

strips
1 nM [3]

Maximal cGMP

increase

Rat thoracic aorta

smooth muscle cells

(at 10 µM AP-II)

7-fold [1]

Time to maximal

cGMP increase

Rat thoracic aorta

smooth muscle cells
5 minutes [1]
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Cell Culture

Treatment

cGMP Assay

Data Analysis

Start with A7r5 cells

Seed cells in 96-well plate

Grow to confluence (24-48h)

Starve cells (serum-free medium)

Treat with Atriopeptin II
(dose-response, 5-10 min)

Lyse cells with 0.1M HCl

Perform cGMP Competitive ELISA

Read absorbance at 450 nm

Calculate cGMP concentrations

Plot dose-response curve

Determine EC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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